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Compound of Interest

Compound Name:
5-(tert-Butyl)-2-

methoxybenzaldehyde

Cat. No.: B1277133 Get Quote

An In-Depth Technical Guide to 5-(tert-Butyl)-2-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(tert-Butyl)-2-methoxybenzaldehyde, a substituted aromatic aldehyde, is a key

intermediate in the synthesis of complex organic molecules.[1] Its unique structural features—a

sterically demanding tert-butyl group and an electron-donating methoxy group—impart specific

reactivity and properties that make it a valuable building block in various fields, including

pharmaceutical development and material science.[1][2] This guide provides a comprehensive

overview of the chemical properties, synthesis, reactivity, and applications of this versatile

compound.

Physicochemical Properties
The physical and chemical properties of 5-(tert-Butyl)-2-methoxybenzaldehyde are

summarized in the table below. The compound presents as a solid at room temperature, with a

relatively low melting point.[2] Its solubility in nonpolar solvents like chloroform and ethyl

acetate is limited.[2]
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [3][4][5]

Molecular Weight 192.25 g/mol [3][4][5]

CAS Number 85943-26-6 [3][4][5]

Appearance
Pale yellow oil to pale yellow

semi-solid
[2][6]

Melting Point 32 °C [2]

Boiling Point 128 °C at 3.5 Torr [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

Storage
Inert atmosphere, Room

Temperature
[2][7]

Molecular Structure:

The structure of 5-(tert-Butyl)-2-methoxybenzaldehyde is characterized by a benzene ring

substituted with an aldehyde group, a methoxy group, and a tert-butyl group. The IUPAC name

for this compound is 5-tert-butyl-2-methoxybenzaldehyde.[4]

Caption: Molecular Structure of 5-(tert-Butyl)-2-methoxybenzaldehyde

Synthesis of 5-(tert-Butyl)-2-methoxybenzaldehyde
A common synthetic route to 5-(tert-Butyl)-2-methoxybenzaldehyde involves the formylation

of 1-tert-butyl-4-methoxybenzene.[8] The following protocol is based on established methods.

Experimental Protocol:

Materials:

1-tert-butyl-4-methoxy-benzene

Hexamethylenetetramine
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Trifluoroacetic acid (TFA)

Ethyl acetate

Petroleum ether

Silica gel for column chromatography

Procedure:

To a solution of 1-tert-butyl-4-methoxy-benzene (1 equivalent) in TFA, add

hexamethylenetetramine (2 equivalents).[8]

Stir the mixture at 80 °C for 16 hours.[8]

Monitor the reaction progress by LC-MS to confirm the formation of the desired product.

After completion, concentrate the reaction mixture under reduced pressure to obtain a

residue.[8]

Purify the residue by flash silica gel chromatography, eluting with a gradient of 0-3% ethyl

acetate in petroleum ether.[8]

The final product, 5-(tert-Butyl)-2-methoxybenzaldehyde, is obtained as a yellow liquid

with a reported yield of 68%.[8]

1-tert-butyl-4-methoxy-benzene +
Hexamethylenetetramine in TFA Stir at 80 °C for 16hFormylation Concentrate under

reduced pressure
Flash Silica Gel Chromatography

(0-3% Ethyl acetate/Petroleum ether)
5-(tert-Butyl)-2-methoxybenzaldehyde

(68% yield)

Click to download full resolution via product page

Caption: Synthesis Workflow for 5-(tert-Butyl)-2-methoxybenzaldehyde

Reactivity and Applications
The reactivity of 5-(tert-Butyl)-2-methoxybenzaldehyde is governed by the interplay of its

functional groups. The aldehyde group is susceptible to nucleophilic addition and condensation
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reactions, while the electron-donating methoxy group and the bulky tert-butyl group influence

the reactivity of the aromatic ring, directing further substitutions.[1]

Key Applications:

Organic Synthesis: It serves as a crucial intermediate for synthesizing more complex

functionalized aromatic compounds.[1]

Pharmaceuticals: This compound is a building block in the development of new drug

candidates. The tert-butyl and methoxy groups can enhance properties like lipophilicity and

metabolic stability, which are important for pharmacokinetics.[1]

Flavors and Fragrances: Its aromatic aldehyde structure gives it a pleasant, sweet, and floral

fragrance, making it useful in the perfume and flavor industries.[1]

Polymer and Material Science: The aldehyde group allows it to be used as a precursor in the

synthesis of polymerizable monomers for high-performance materials.[1] It is also a reagent

in the preparation of conjugated polymers and highly selective fluorescent sensors.[2]

5-(tert-Butyl)-2-
methoxybenzaldehyde

Organic Synthesis Intermediate Pharmaceutical Building Block Flavor & Fragrance Component Polymer & Material Science

Click to download full resolution via product page

Caption: Applications of 5-(tert-Butyl)-2-methoxybenzaldehyde

Spectral Data
The following is a summary of the reported 1H NMR data for 5-(tert-Butyl)-2-
methoxybenzaldehyde.
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Chemical Shift (δ
ppm)

Multiplicity Integration Assignment

1.26 s 9H tert-Butyl protons

3.89 s 3H Methoxy protons

7.16 d, J=8.8 Hz 1H Aromatic proton

7.63 - 7.73 m 2H Aromatic protons

10.28 - 10.38 m 1H Aldehyde proton

Note: The NMR data is from a synthesis described in DMSO-d6.[8]

Safety and Handling
5-(tert-Butyl)-2-methoxybenzaldehyde is classified as a hazardous substance. It may cause

an allergic skin reaction and is toxic to aquatic life with long-lasting effects.[4]

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[4]

H411: Toxic to aquatic life with long lasting effects.[4]

Precautionary Measures:

Wear protective gloves, clothing, and eye/face protection.[9]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]

Wash hands and any exposed skin thoroughly after handling.[9]

Use only outdoors or in a well-ventilated area.[9]

Store in a well-ventilated place and keep the container tightly closed.[9]

Dispose of contents/container to an approved waste disposal plant.[9]
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In case of skin contact, wash with plenty of soap and water. If skin irritation or rash occurs,

seek medical advice.[9] For eye contact, rinse cautiously with water for several minutes.[9] If

inhaled, remove the person to fresh air.[9] If swallowed, call a poison center or doctor if you feel

unwell.[9]

Conclusion
5-(tert-Butyl)-2-methoxybenzaldehyde is a valuable and versatile chemical intermediate with

a range of applications in both research and industry. Its unique substitution pattern provides a

platform for the synthesis of diverse and complex molecules. As with all chemicals, proper

handling and safety precautions are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1277133#5-tert-butyl-2-methoxybenzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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